Cas no 60147-71-9 (Papilioerythrinon)

• Product Name: Papilioerythrinon
• CAS No: 60147-71-9
• MF: C₄₀H₅₂O₃
• MW: 580.839092254639
• CID: 2004512
• PubChem ID: 101316822
• Update Time: 2025-04-21

Papilioerythrinon Chemical and Physical Properties

Names and Identifiers

• Papilioerythrinon
• α-Doradexanthin 3'-ketone
• Q63409427
• Papilioerythrinone
• Papilioerythrione
• 60147-71-9
• DTXSID201346752

• Inchi： 1S/C40H52O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)26-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)38(43)37(42)27-40(36,9)10/h11-25,35,37,42H,26-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t35-,37-/m0/s1
• InChI Key： LIMWSSBYWJHLNB-PSHRTHBJSA-N
• SMILES： O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H]2C(C)=CC(CC2(C)C)=O)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 580.39164552g/mol
• Monoisotopic Mass: 580.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls